Cas no 158461-00-8 (ethyl 2-aMino-5-tert-butylthiophene-3-carboxylate)

• Product Name: ethyl 2-aMino-5-tert-butylthiophene-3-carboxylate
• CAS No: 158461-00-8
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• MDL: MFCD04973930
• CID: 4607052
• PubChem ID: 2756382
• Update Time: 2025-05-21

ethyl 2-aMino-5-tert-butylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-aMino-5-tert-butylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-amino-5-(1,1-dimethylethyl)-, ethyl ester
• SCHEMBL3647679
• AKOS008154399
• EN300-75355
• Z1041196086
• 158461-00-8
• ethyl2-amino-5-tert-butylthiophene-3-carboxylate
• CS-0260500

• MDL： MFCD04973930
• Inchi： 1S/C11H17NO2S/c1-5-14-10(13)7-6-8(11(2,3)4)15-9(7)12/h6H,5,12H2,1-4H3
• InChI Key： VULBATZCZZZNSX-UHFFFAOYSA-N
• SMILES： C1(N)SC(C(C)(C)C)=CC=1C(OCC)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 2-aMino-5-tert-butylthiophene-3-carboxylate

Ethyl 2-Amino-5-tert-Butylthiophene-3-carboxylate (CAS No. 158461-00-8): A Comprehensive Overview

Ethyl 2-Amino-5-tert-butylthiophene-3-carboxylate (CAS No. 158461-00-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug development and advanced materials.

The chemical structure of ethyl 2-amino-5-tert-butylthiophene-3-carboxylate consists of a thiophene ring substituted with an amino group at the 2-position and a tert-butyl group at the 5-position, with an ethyl ester group attached to the 3-carboxylic acid. This arrangement imparts specific chemical properties that make it an attractive candidate for various applications.

In the realm of medicinal chemistry, ethyl 2-amino-5-tert-butylthiophene-3-carboxylate has shown promise as a lead compound for the development of novel therapeutics. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity against kinases, which are key targets in cancer therapy. The compound's ability to selectively inhibit these enzymes without significant off-target effects makes it a valuable candidate for further optimization and clinical evaluation.

Beyond its medicinal applications, ethyl 2-amino-5-tert-butylthiophene-3-carboxylate has also been investigated for its use in advanced materials. Its thiophene moiety is known to contribute to electronic and optical properties, making it suitable for applications in organic electronics and photovoltaic devices. Studies have demonstrated that this compound can be used as a building block for conjugated polymers, which are essential components in organic light-emitting diodes (OLEDs) and solar cells. The presence of the amino and tert-butyl groups enhances solubility and processability, which are critical factors for practical device fabrication.

The synthesis of ethyl 2-amino-5-tert-butylthiophene-3-carboxylate typically involves multi-step procedures, including the formation of the thiophene ring, introduction of the amino and tert-butyl groups, and esterification. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, a study published in Organic Letters reported a palladium-catalyzed coupling reaction that significantly improved yield and purity compared to traditional methods.

In terms of safety and handling, ethyl 2-amino-5-tert-butylthiophene-3-carboxylate should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used during handling to ensure safety.

The future prospects for ethyl 2-amino-5-tert-butylthiophene-3-carboxylate are promising. Ongoing research is focused on optimizing its properties for specific applications, such as enhancing its bioavailability for drug delivery or improving its electronic performance in organic devices. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive further innovations and discoveries involving this compound.

In conclusion, ethyl 2-amino-5-tert-butylthiophene-3-carboxylate (CAS No. 158461-00-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile properties make it an exciting area of research with numerous applications awaiting exploration.